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Compound of Interest

Compound Name:
3-Hydroxy-1,8-naphthalic

anhydride

Cat. No.: B1297653 Get Quote

This document provides immediate safety, handling, and disposal protocols for researchers,

scientists, and drug development professionals working with 3-Hydroxy-1,8-naphthalic
anhydride. Adherence to these guidelines is critical for ensuring a safe laboratory

environment.

Hazard Identification and Personal Protective Equipment
(PPE)
3-Hydroxy-1,8-naphthalic anhydride is classified as a hazardous substance. It is known to

cause skin and serious eye irritation.[1] Proper personal protective equipment is the first line of

defense against exposure.
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Protection Type Specification Rationale

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.[1] A face shield may

be necessary in situations with

a higher risk of splashing or

dust generation.[1]

Protects against airborne

particles and direct contact

that can cause serious eye

irritation.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a lab coat or

other protective clothing.[1][2]

Prevents skin contact which

can lead to irritation.[1]

Respiratory Protection

A NIOSH-approved dust

respirator should be used,

especially when handling the

powder and if ventilation is

inadequate.[1]

Minimizes the risk of inhaling

the powder, which may cause

respiratory tract irritation.

Quantitative Safety Data
Quantitative safety data for 3-Hydroxy-1,8-naphthalic anhydride is not readily available. The

following data is for the closely related compound, 1,8-naphthalic anhydride, and should be

used as a conservative reference.

Data Point Value Compound

Molecular Formula C₁₂H₆O₄
3-Hydroxy-1,8-naphthalic

anhydride[3]

Molecular Weight 214.17 g/mol
3-Hydroxy-1,8-naphthalic

anhydride[3]

Oral LD50 (Rat) 9600 - 12340 mg/kg 1,8-Naphthalic anhydride[4]

Dermal LD50 (Rabbit) > 2025 mg/kg 1,8-Naphthalic anhydride[4]
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Following a systematic procedure for handling 3-Hydroxy-1,8-naphthalic anhydride is crucial

to minimize risk.

Experimental Workflow for Safe Handling

Preparation Steps Handling Procedure Post-Handling Actions Waste Disposal

Preparation

Handling

Proceed when ready

Post-Handling

Experiment complete

Disposal

Decontamination complete

Don appropriate PPE

Ensure fume hood is operational

Prepare all necessary equipment

Weigh the required amount in the fume hood

Avoid generating dust

Keep the container tightly closed when not in use

Decontaminate work surfaces

Remove and dispose of PPE correctly

Wash hands thoroughly

Collect waste in a labeled, sealed container

Dispose of as hazardous chemical waste

Click to download full resolution via product page

Caption: Workflow for Handling 3-Hydroxy-1,8-naphthalic Anhydride.

Step-by-Step Handling Procedure
Preparation:

Before handling, ensure you are wearing the appropriate PPE as detailed in the table

above.

Work in a well-ventilated area, preferably a chemical fume hood.[1]

Ensure an eyewash station and safety shower are readily accessible.[5]
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Have all necessary equipment and reagents prepared to minimize the duration of

handling.

Handling:

When weighing or transferring the solid, do so carefully to avoid the formation of dust.[5]

Keep the container of 3-Hydroxy-1,8-naphthalic anhydride tightly closed when not in

use.[1][2]

Avoid contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in the handling area.

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

[1][5]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If skin irritation occurs, seek medical advice.[1][5]

Inhalation: Move the individual to fresh air. If they feel unwell, call a poison center or

doctor.[5]

Ingestion: Rinse the mouth with water and seek medical attention.[5]

Disposal Plan
Proper disposal of 3-Hydroxy-1,8-naphthalic anhydride and any contaminated materials is

essential to prevent environmental contamination and ensure regulatory compliance.

Logical Flow for Waste Disposal
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Start: Waste Generated

Collect Waste

Label Container

Store Securely

Dispose via Approved Vendor

End: Disposal Complete
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Caption: Waste Disposal Workflow.

Disposal Procedure
Waste Collection:

Collect all waste material, including unused 3-Hydroxy-1,8-naphthalic anhydride and

any contaminated disposable PPE (gloves, etc.), in a designated and compatible waste

container.

The container must be sealable and appropriately labeled as hazardous waste.

Labeling and Storage:
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Clearly label the waste container with the chemical name ("3-Hydroxy-1,8-naphthalic
anhydride waste") and the appropriate hazard symbols.

Store the sealed waste container in a designated, well-ventilated, and secure area away

from incompatible materials.

Final Disposal:

Dispose of the chemical waste through an approved hazardous waste disposal company.

[2][5]

Always follow all local, state, and federal regulations for hazardous waste disposal. Do not

dispose of this chemical down the drain.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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